Cas no 2229301-05-5 (4-methylpyridin-3-yl sulfamate)

• Product Name: 4-methylpyridin-3-yl sulfamate
• CAS No: 2229301-05-5
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 6051067
• PubChem ID: 165859931
• Update Time: 2025-09-27

4-methylpyridin-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-methylpyridin-3-yl sulfamate
• 2229301-05-5
• EN300-1990943

• Inchi： 1S/C6H8N2O3S/c1-5-2-3-8-4-6(5)11-12(7,9)10/h2-4H,1H3,(H2,7,9,10)
• InChI Key： CVNNRQZHYOGFEH-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=NC=CC=1C

Computed Properties

• Exact Mass: 188.02556330g/mol
• Monoisotopic Mass: 188.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.7Ų

Additional information on 4-methylpyridin-3-yl sulfamate

Professional Introduction to 4-Methylpyridin-3-yl sulfamate (CAS No. 2229301-05-5)

4-Methylpyridin-3-yl sulfamate (CAS No. 2229301-05-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the pyridine derivatives family, characterized by a nitrogen-containing heterocyclic ring, which makes it a versatile scaffold for various chemical modifications and biological activities. The presence of a sulfamate functional group further enhances its reactivity and utility in synthetic chemistry.

The< strong>4-methylpyridin-3-yl sulfamate molecule exhibits a distinct arrangement of atoms that contributes to its chemical behavior. The methyl group at the 4-position and the sulfamate group at the 3-position create a balance of electron distribution, influencing its interactions with other molecules. This structural configuration has been explored in recent studies for its potential role in drug design and development.

In recent years, there has been growing interest in the development of novel compounds with< strong>4-methylpyridin-3-yl sulfamate as a core structure due to its reported biological activities. Research has indicated that this compound may possess properties relevant to pharmacological applications, including potential effects on enzyme inhibition and receptor binding. These findings have prompted further investigation into its mechanisms of action and therapeutic potential.

One of the most compelling aspects of< strong>4-methylpyridin-3-yl sulfamate is its role as a building block in medicinal chemistry. The sulfamate group is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the design of small-molecule drugs. Additionally, the pyridine ring provides a platform for further functionalization, allowing chemists to tailor the compound for specific biological targets.

Recent studies have also explored the synthetic pathways for< strong>4-methylpyridin-3-yl sulfamate, aiming to optimize production methods and improve yield. These efforts are crucial for ensuring that the compound is available in sufficient quantities for both research and commercial applications. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to investigate its applications in greater detail.

The< strong>CAS No. 2229301-05-5 identifier is essential for distinguishing this compound within the chemical database and ensuring accurate documentation in scientific literature. This unique numerical code provides a standardized way to refer to the substance, facilitating communication among researchers and industry professionals.

The versatility of< strong>4-methylpyridin-3-yl sulfamate extends beyond pharmaceutical applications. It has also shown promise in materials science, where its structural features contribute to the development of novel polymers and functional materials. The ability to incorporate this compound into various chemical frameworks opens up possibilities for innovative solutions in multiple industries.

In conclusion, 4-methylpyridin-3-yl sulfamate (CAS No. 2229301-05-5) is a compound of considerable interest due to its unique structure and potential applications. Its role as a key intermediate in drug development, coupled with its utility in synthetic chemistry and materials science, underscores its importance in contemporary research. As scientific understanding continues to evolve, further exploration of this compound is likely to yield significant advancements across multiple disciplines.